Cas no 19973-20-7 (4-Piperidinol, 4-ethynyl-1,2,5-trimethyl-)

• Product Name: 4-Piperidinol, 4-ethynyl-1,2,5-trimethyl-
• CAS No: 19973-20-7
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 1389510
• PubChem ID: 3761845
• Update Time: 2025-04-20

4-Piperidinol, 4-ethynyl-1,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-ethynyl-1,2,5-trimethyl-
• 4-ethynyl-1,2,5-trimethylpiperidin-4-ol
• 19973-20-7
• NCGC00336306-01
• 1,2,5-trimethyl-4-ethynyl-4-piperidol
• STK733559
• AB01330897-02
• Oprea1_828763
• DTXSID30396064
• AKOS003604518

• Inchi： 1S/C10H17NO/c1-5-10(12)6-9(3)11(4)7-8(10)2/h1,8-9,12H,6-7H2,2-4H3
• InChI Key： FEJXBZLEEWFRFF-UHFFFAOYSA-N
• SMILES： OC1(C#C)CC(C)N(C)CC1C

Computed Properties

• Exact Mass: 167.13111
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines